Cas no 1214375-18-4 (Methyl 3,5-dichloro-4-fluorobenzoate)
Methyl 3,5-dichloro-4-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3,5-dichloro-4-fluoro-, methyl ester
- methyl 3,5-dichloro-4-fluorobenzoate
- Methyl 3,5-dichloro-4-fluorobenzoate
-
- Inchi: 1S/C8H5Cl2FO2/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3H,1H3
- InChI Key: TVBFNISLGKFSNX-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C(=O)OC)C=1)Cl)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 189
- Topological Polar Surface Area: 26.3
Methyl 3,5-dichloro-4-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015008196-250mg |
Methyl 3,5-dichloro-4-fluorobenzoate |
1214375-18-4 | 97% | 250mg |
$475.20 | 2023-09-04 | |
| Alichem | A015008196-500mg |
Methyl 3,5-dichloro-4-fluorobenzoate |
1214375-18-4 | 97% | 500mg |
$815.00 | 2023-09-04 | |
| Alichem | A015008196-1g |
Methyl 3,5-dichloro-4-fluorobenzoate |
1214375-18-4 | 97% | 1g |
$1534.70 | 2023-09-04 | |
| Apollo Scientific | PC53598-250mg |
Methyl 3,5-dichloro-4-fluoro-benzoate |
1214375-18-4 | 95% | 250mg |
£95.00 | 2025-02-21 | |
| Apollo Scientific | PC53598-1g |
Methyl 3,5-dichloro-4-fluoro-benzoate |
1214375-18-4 | 95% | 1g |
£285.00 | 2025-02-21 | |
| A2B Chem LLC | AV16441-250mg |
Methyl 3,5-dichloro-4-fluorobenzoate |
1214375-18-4 | 95% | 250mg |
$204.00 | 2024-04-20 | |
| A2B Chem LLC | AV16441-1g |
Methyl 3,5-dichloro-4-fluorobenzoate |
1214375-18-4 | 95% | 1g |
$542.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1405618-250mg |
Methyl 3,5-dichloro-4-fluorobenzoate |
1214375-18-4 | 98% | 250mg |
¥1461.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1405618-1g |
Methyl 3,5-dichloro-4-fluorobenzoate |
1214375-18-4 | 98% | 1g |
¥4708.00 | 2024-08-09 |
Methyl 3,5-dichloro-4-fluorobenzoate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on Methyl 3,5-dichloro-4-fluorobenzoate
Methyl 3,5-Dichloro-4-Fluorobenzoate (CAS No. 1214375-18-4): A Versatile Intermediate in Modern Chemical Synthesis
Methyl 3,5-dichloro-4-fluorobenzoate (CAS No. 1214375-18-4) is a significant compound in the realm of organic chemistry, serving as a crucial intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structural features, characterized by the presence of both chloro and fluoro substituents on a benzoate backbone, make it a highly valuable building block for further chemical modifications and functionalization.
The compound's molecular structure, consisting of a benzene ring substituted with three halogen atoms and an ester group, imparts distinct reactivity that is exploited in multiple synthetic pathways. The electron-withdrawing nature of the chloro and fluoro groups enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are fundamental in constructing complex molecular architectures. These reactions are pivotal in the development of novel drug candidates and advanced materials.
In recent years, the pharmaceutical industry has seen a surge in the demand for heterocyclic compounds, which often serve as key pharmacophores in drug design. Methyl 3,5-dichloro-4-fluorobenzoate plays a pivotal role in this domain by providing a scaffold for the synthesis of biologically active molecules. For instance, researchers have leveraged this compound to develop inhibitors targeting various therapeutic pathways, including those involved in cancer and inflammatory diseases. The ability to introduce additional functional groups at specific positions on the benzoate ring allows for fine-tuning of pharmacological properties, making it an indispensable tool in medicinal chemistry.
The agrochemical sector also benefits significantly from Methyl 3,5-dichloro-4-fluorobenzoate. Its derivatives have been explored as potent intermediates in the synthesis of herbicides and pesticides. The halogenated aromatic system enhances the bioactivity and stability of these agrochemicals, ensuring their efficacy in crop protection applications. Furthermore, the compound's compatibility with green chemistry principles has led to its use in sustainable synthetic routes that minimize waste and hazardous byproducts.
The synthesis of Methyl 3,5-dichloro-4-fluorobenzoate typically involves multi-step organic transformations starting from readily available precursors. Advanced catalytic systems have been developed to improve yield and selectivity during these processes. For example, palladium-catalyzed cross-coupling reactions have enabled efficient introduction of fluorine and chlorine atoms at desired positions on the benzene ring. These methodologies align with the growing emphasis on atom-economical and environmentally benign synthetic protocols.
Recent advancements in computational chemistry have further enhanced the utility of Methyl 3,5-dichloro-4-fluorobenzoate. Molecular modeling studies have provided insights into its reactivity patterns and interaction with biological targets. These computational approaches complement experimental work by predicting optimal reaction conditions and assessing potential side products. Such integrative strategies accelerate the discovery process in drug development and material science.
The industrial production of Methyl 3,5-dichloro-4-fluorobenzoate adheres to stringent quality control measures to ensure consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify product integrity. These rigorous standards guarantee that the compound meets the demands of high-value applications in pharmaceuticals and specialty chemicals.
The future prospects of Methyl 3,5-dichloro-4-fluorobenzoate are promising, with ongoing research exploring novel derivatives and applications. The integration of artificial intelligence into chemical synthesis has opened new avenues for designing innovative molecular structures derived from this intermediate. As the field progresses, Methyl 3,5-dichloro-4-fluorobenzoate is poised to remain a cornerstone in synthetic chemistry, driving advancements across multiple industries.
1214375-18-4 (Methyl 3,5-dichloro-4-fluorobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)